Cefotaxime sodium

Description

Cefotaxime sodium is a third-generation cephalosporin antibiotic used to treat a wide variety of Gram-positive and Gram-negative bacterial infections . It functions by inhibiting bacterial cell wall synthesis, specifically by binding to and inactivating transpeptidases, which prevents the crosslinking of peptidoglycans . Cefotaxime is often used to eliminate Agrobacterium species after inoculation and exhibits high resistance against β-lactamase activity . In humans, cefotaxime can treat joint infections, pelvic inflammatory disease, meningitis, pneumonia, urinary tract infections, sepsis, gonorrhea, and cellulitis . It is administered via injection into a muscle or vein .

Common side effects associated with cefotaxime include nausea, allergic reactions, and inflammation at the injection site . Clostridioides difficile diarrhea is another potential side effect . It is generally considered safe during pregnancy and breastfeeding but is not recommended for individuals with a history of anaphylaxis to penicillin .

Ceftriaxone is similar in safety and efficacy to cefotaxime and is also a third-generation cephalosporin antibiotic . Cefotaxime was discovered in 1976 and became commercially available in 1980 and is on the World Health Organization's List of Essential Medicines . It is available as a generic medication .

• CAS No.: 64485-93-4
• Product Name: Cefotaxime sodium
• Molecular Formula: C16H16N5NaO7S2
• Molecular Weight: 477.5 g/mol
• IUPAC Name: sodium;(6R,7S)-3-(acetyloxymethyl)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• Standard InChI: InChI=1S/C16H17N5O7S2.Na/c1-6(22)28-3-7-4-29-14-10(13(24)21(14)11(7)15(25)26)19-12(23)9(20-27-2)8-5-30-16(17)18-8;/h5,10,14H,3-4H2,1-2H3,(H2,17,18)(H,19,23)(H,25,26);/q;+1/p-1/b20-9-;/t10-,14+;/m0./s1
• Standard InChIKey: AZZMGZXNTDTSME-UAGKDTLGSA-M
• SMILES: CC(=O)OCC1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)SC1)C(=O)[O-].[Na+]
• Canonical SMILES: CC(=O)OCC1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)SC1)C(=O)[O-].[Na+]
• Appearance: White Solid
• Purity: > 95%
• Synonyms: Benaxima; Biosint; Cefotaxim; Cefotaxime; Cefotaxime Sodium; Cefradil; Cephotaxim; Claforan; Fotexina; HR 756; HR-756; HR756; Kendrick; Klaforan; Primafen; Ru 24756; Ru-24756; Ru24756; Sodium, Cefotaxime; Taporin
• PubChem Compound: 23698758
• Last Modified: Aug 15 2023